Cas no 2305491-30-7 (N-(3-{imidazo1,2-apyridin-2-yl}propyl)prop-2-enamide)

• Product Name: N-(3-{imidazo1,2-apyridin-2-yl}propyl)prop-2-enamide
• CAS No: 2305491-30-7
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5411681
• PubChem ID: 137934750
• Update Time: 2025-06-19

N-(3-{imidazo1,2-apyridin-2-yl}propyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Imidazo[1,2-a]pyridin-2-ylpropyl)-2-propenamide
• EN300-26591430
• Z2738284894
• N-(3-{imidazo[1,2-a]pyridin-2-yl}propyl)prop-2-enamide
• 2305491-30-7
• N-(3-Imidazo[1,2-a]pyridin-2-ylpropyl)prop-2-enamide
• N-(3-{imidazo1,2-apyridin-2-yl}propyl)prop-2-enamide

• Inchi： 1S/C13H15N3O/c1-2-13(17)14-8-5-6-11-10-16-9-4-3-7-12(16)15-11/h2-4,7,9-10H,1,5-6,8H2,(H,14,17)
• InChI Key： FYQPUSSTBXTPEL-UHFFFAOYSA-N
• SMILES： O=C(C=C)NCCCC1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.4Ų

Additional information on N-(3-{imidazo1,2-apyridin-2-yl}propyl)prop-2-enamide

Introduction to N-(3-{imidazo[1,2-apyridin-2-yl}propyl)prop-2-enamide (CAS No. 2305491-30-7)

N-(3-{imidazo[1,2-apyridin-2-yl}propyl)prop-2-enamide, identified by the CAS number 2305491-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of N-(3-{imidazo[1,2-apyridin-2-yl}propyl)prop-2-enamide incorporates a unique combination of functional groups, including an imidazo[1,2-a]pyridine moiety and an amide linkage, which contribute to its distinctive chemical properties and biological interactions.

The imidazo[1,2-a]pyridine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. This particular scaffold has been extensively studied for its potential in developing drugs that modulate inflammatory responses, immune system functions, and cellular signaling pathways. The presence of the imidazo[1,2-a]pyridine ring in N-(3-{imidazo[1,2-apyridin-2-yl}propyl)prop-2-enamide suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation.

Additionally, the propyl and amide functional groups in the molecule contribute to its solubility and stability under various conditions. The amide bond not only provides a site for potential modifications but also enhances the compound's ability to interact with biological targets such as enzymes and receptors. This structural feature is particularly important in drug design, as it allows for fine-tuning of the molecule's properties to optimize its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of N-(3-{imidazo[1,2-apyridin-2-yl}propyl)prop-2-enamide with various biological targets. These studies have revealed that the compound may have potential applications in treating neurological disorders, cancer, and infectious diseases. For instance, research has shown that imidazo[1,2-a]pyridine derivatives can inhibit the activity of certain enzymes involved in tumor growth and progression. Similarly, these compounds have demonstrated antiviral properties by interfering with viral replication mechanisms.

The synthesis of N-(3-{imidazo[1,2-apyridin-2-yl}propyl)prop-2-enamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key steps include the formation of the imidazo[1,2-a]pyridine ring through cyclization reactions and subsequent functionalization with a propyl group. The introduction of the amide linkage is typically achieved through condensation reactions between carboxylic acid derivatives and amine functionalities.

In terms of pharmacological evaluation, N-(3-{imidazo[1,2-apyridin-2-yl}propyl)prop-2-enamide has been tested in various preclinical models to assess its efficacy and safety. Initial studies have shown promising results in inhibiting the growth of certain cancer cell lines and reducing inflammation in animal models. These findings suggest that the compound may have therapeutic potential in treating human diseases. However, further research is needed to fully understand its mechanism of action and to identify any potential side effects or toxicities.

The development of new pharmaceuticals relies heavily on understanding the structure-property relationships of chemical compounds. N-(3-{imidazo[1,2-apyridin-2-yl}propyl)prop-2-enamide exemplifies this principle by combining multiple pharmacophoric elements into a single molecule. By studying this compound's interactions with biological targets at the molecular level, researchers can gain insights into how different structural features contribute to its biological activity.

One of the most exciting aspects of working with heterocyclic compounds like N-(3-{imidazo[1,2-apyridin-2-yl}propyl)prop-2-enamide is the vast array of possible modifications that can be made to its structure. Researchers can explore different substituents on the imidazo[1,2-a]pyridine ring or alter the length and composition of the propyl chain to optimize drug-like properties such as bioavailability and metabolic stability. These modifications can be guided by computational predictions or experimental data from high-throughput screening assays.

The field of medicinal chemistry is constantly evolving with new tools and techniques becoming available that enhance our ability to design and synthesize novel compounds like N-(3-{imidazo[1,2-a]pyridin]-{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}